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Compound of Interest

Compound Name: 3-Ethyl-5-methyloctane

Cat. No.: B14541196 Get Quote

Essential Safety and Handling Guide for 3-Ethyl-
5-methyloctane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile organic compounds (VOCs) such as 3-Ethyl-5-
methyloctane. This document provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure research environment.

Chemical Identity:

Name: 3-Ethyl-5-methyloctane

Molecular Formula: C₁₁H₂₄

CAS Number: 62016-25-5[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Ethyl-5-methyloctane is not readily available,

data from structurally similar flammable liquids and alkanes, such as 3-Ethyloctane and 3-

Methyloctane, indicate that it should be handled as a flammable liquid and a potential irritant.[2]

[3] The primary routes of exposure are inhalation, skin contact, and eye contact.
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Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

inspected before use. Must

satisfy EU Directive

89/686/EEC and the standard

EN 374.[3]

Body Protection Laboratory Coat
Flame-retardant and

impervious clothing.[3]

Respiratory Protection Respirator

For operations with a risk of

generating aerosols or vapors,

use a NIOSH-approved

respirator with an organic

vapor cartridge.

Operational Plan: Safe Handling Protocol
Safe handling of 3-Ethyl-5-methyloctane requires adherence to the following procedural steps

to minimize exposure and prevent accidents.

1. Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Ensure safety shower and eyewash stations are accessible.

Remove all potential ignition sources from the handling area.[2]

Use non-sparking tools and explosion-proof equipment.[2]

2. Handling:
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Ground and bond containers when transferring the substance to prevent static discharge.

Avoid contact with skin and eyes.[2][3]

Avoid inhalation of vapors.

Keep the container tightly closed when not in use.[3]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable, closed container for disposal.[2]

Disposal Plan
Proper disposal of 3-Ethyl-5-methyloctane is crucial to protect the environment.

1. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other incompatible waste streams.

2. Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources.

3. Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.
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Follow all local, regional, and national regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling

Workflow for Safe Handling of 3-Ethyl-5-methyloctane
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Click to download full resolution via product page

Caption: Procedural workflow for safely handling 3-Ethyl-5-methyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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